Cas no 1936120-94-3 (1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol)

• Product Name: 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol
• CAS No: 1936120-94-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5901842
• PubChem ID: 130971843
• Update Time: 2025-06-08

1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(3-methyl-2-nitrophenyl)-
• 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol
• EN300-1838031
• 1936120-94-3

• Inchi： 1S/C10H11NO3/c1-7-3-2-4-8(9(7)11(13)14)10(12)5-6-10/h2-4,12H,5-6H2,1H3
• InChI Key： NYZVDSCGPBYOCY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2[N+]([O-])=O)(O)CC1

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 339.6±30.0 °C(Predicted)
• pka: 14.18±0.20(Predicted)

Additional information on 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol

Introduction to 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol (CAS No. 1936120-94-3)

1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol, with the CAS number 1936120-94-3, is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its cyclopropane ring fused to a substituted phenyl group, which imparts distinct chemical and biological properties. The presence of a methyl group and a nitro substituent on the phenyl ring further enhances its reactivity and potential applications in various scientific research areas.

The synthesis of 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol involves a series of well-defined chemical reactions, including the formation of the cyclopropane ring and the introduction of the substituted phenyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it an attractive target for both academic and industrial research. The compound's unique structure has led to its exploration in various contexts, including as a building block for more complex molecules and as a potential lead compound in drug discovery.

In the realm of medicinal chemistry, 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol has shown promise in several preliminary studies. Its ability to interact with specific biological targets, such as enzymes and receptors, has been investigated to understand its potential therapeutic applications. For instance, recent research has highlighted its activity against certain types of cancer cells, suggesting its potential as an anticancer agent. Additionally, studies have explored its effects on inflammatory pathways, indicating its possible use in treating inflammatory diseases.

The physical and chemical properties of 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol are also noteworthy. It is typically a solid at room temperature and exhibits solubility in common organic solvents such as methanol and dichloromethane. Its stability under various conditions has been studied to ensure its reliability in experimental settings. The compound's spectroscopic properties, including its infrared (IR) and nuclear magnetic resonance (NMR) spectra, have been well-characterized, providing valuable data for structural elucidation and quality control.

The environmental impact of 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol is another important consideration. While it is not classified as a hazardous substance, proper handling and disposal procedures should be followed to minimize any potential risks. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure its safe use in both laboratory and industrial settings.

In conclusion, 1-(3-methyl-2-nitrophenyl)cyclopropan-1-ol (CAS No. 1936120-94-3) is a versatile compound with significant potential in various scientific fields. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of organic chemistry and medicinal chemistry.